6-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• IUPAC Name: 6-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• InChI: InChI=1S/C17H12Cl2N4OS/c1-24-12-5-2-10(3-6-12)16-20-21-17-23(16)22-15(9-25-17)13-7-4-11(18)8-14(13)19/h2-8H,9H2,1H3
• InChI Key: FDVURDOCXOJYJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(CS3)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C17H12Cl2N4OS
• Molecular Weight: 391.3 g/mol

Description

6-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a useful research compound. Its molecular formula is C17H12Cl2N4OS and its molecular weight is 391.27. The purity is usually 95%.
BenchChem offers high-quality 6-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(2,4-dichlorophenyl)-3-(4-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

• A range of triazole derivatives containing the 2,4-dichlorophenyl moiety have been synthesized and evaluated for their in vitro antitumor activities. These compounds exhibit moderate to excellent growth inhibition against various cancer cell lines, including leukemia, non-small cell lung cancer, melanoma, ovarian cancer, prostate cancer, and breast cancer. Among these, certain compounds demonstrated promising antiproliferative activity (K. Bhat et al., 2009).

Anticancer Activity and Structural Elucidation

• The structural characterization of novel potential anticancer agents within this chemical family has been achieved through advanced techniques like synchrotron X-ray powder diffraction. This detailed structural analysis aids in understanding the molecular basis of their anticancer activity (Gülsüm Gündoğdu et al., 2017).

Antimicrobial and Antifungal Activities

• Several studies have synthesized and tested the antimicrobial and antifungal activities of triazole thiadiazine derivatives. These compounds show significant efficacy against a variety of bacterial and fungal pathogens, indicating their potential as novel antimicrobial agents (J. Sahu et al., 2014; D. H. Purohit et al., 2011).

Tubulin Inhibition for Cancer Therapy

• Novel series of triazolo thiadiazines have been explored for their role as tubulin inhibitors, showcasing exceptional antiproliferative activities against various human cancer cell lines at nanomolar levels. These findings underscore the potential of these compounds as scaffolds for new anticancer drugs (Qile Xu et al., 2017).

Anticancer Agents Development

• The synthesis and in vitro testing of triazolo thiadiazine hydrobromides for anticancer activity have revealed significant efficacy against a wide range of cancer cell lines, further affirming their potential as core structures for developing new effective anticancer agents (V. Yanchenko et al., 2020).